N-(8-fluoro-2-morpholin-4-ylquinolin-6-yl)-N'-(3-methoxybenzyl)urea
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Description
N-(8-fluoro-2-morpholin-4-ylquinolin-6-yl)-N'-(3-methoxybenzyl)urea is a useful research compound. Its molecular formula is C24H23FN4O and its molecular weight is 402.473. The purity is usually 95%.
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Scientific Research Applications
Application in Treatment of Bacterial Infections
N-(8-fluoro-2-morpholin-4-ylquinolin-6-yl)-N'-(3-methoxybenzyl)urea, due to its structural similarity to fluoroquinolone, might share some properties with drugs like Gatifloxacin. Gatifloxacin is known for its broad spectrum of antibacterial activity and is used in treating various bacterial infections, including community-acquired pneumonia and urinary tract infections, among others (Keam, Croom, & Keating, 2005).
Application in Agriculture and Environmental Health
The compound's structural resemblance to urea suggests potential relevance in studies related to urease and nitrification inhibitors. These technologies are crucial in agriculture to minimize nitrogen loss from fertilizers and mitigate environmental pollution. The use of urease inhibitors like NBPT is noted for significantly reducing ammonia loss from urea, highlighting their importance in achieving environmental targets, such as the EU's goal of reducing greenhouse gas emissions by 40% by 2030 (Ray et al., 2020).
Application in Biosensor Development
The urea component of the compound suggests its applicability in the development of urea biosensors. Urea biosensors are critical in medical diagnostics for detecting and quantifying urea concentration, which is crucial in diagnosing various diseases like renal failure and gastrointestinal disorders. Recent advances in biosensors utilize various materials for enzyme immobilization, offering comprehensive information about sensing parameters, thus indicating the compound's potential in biosensor technology (Botewad et al., 2021).
Application in Nitrogen Metabolism Studies
This compound could be relevant in studies related to nitrogen metabolism due to its structural similarity to urea. Research in ruminants, for instance, has shown that urea is vital for microbial protein synthesis and nitrogen metabolism, signifying the compound's potential relevance in agricultural and biological research (Jin, Zhao, Zheng, Beckers, & Wang, 2018).
Properties
IUPAC Name |
1-(3-cyano-6-fluoroquinolin-4-yl)-N-[(4-methylphenyl)methyl]piperidine-4-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C24H23FN4O/c1-16-2-4-17(5-3-16)14-28-24(30)18-8-10-29(11-9-18)23-19(13-26)15-27-22-7-6-20(25)12-21(22)23/h2-7,12,15,18H,8-11,14H2,1H3,(H,28,30) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FFPZNKUYNWMQJK-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)CNC(=O)C2CCN(CC2)C3=C4C=C(C=CC4=NC=C3C#N)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C24H23FN4O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
402.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.